Cas no 1226420-33-2 (4-(3-methylphenyl)piperidine-4-carboxylic acid)

4-(3-Methylphenyl)piperidine-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valued for its piperidine scaffold and carboxylic acid functionality. The compound’s structural features, including the aromatic methyl substitution, enhance its utility in pharmaceutical and agrochemical research. Its rigid piperidine core facilitates the development of bioactive molecules, while the carboxylic acid group allows for further derivatization via amidation, esterification, or other coupling reactions. This compound is particularly useful in the design of CNS-targeting agents due to its potential to interact with neurotransmitter receptors. High purity and well-defined stereochemistry make it a reliable building block for medicinal chemistry applications.

4-(3-methylphenyl)piperidine-4-carboxylic acid structure

1226420-33-2 structure

Product Name:4-(3-methylphenyl)piperidine-4-carboxylic acid

CAS No:1226420-33-2

MF:C₁₃H₁₇NO₂

MW:219.279583692551

CID:6336567

PubChem ID:65809360

Update Time:2025-05-28

4-(3-methylphenyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-(3-methylphenyl)piperidine-4-carboxylic acid
- 4-(3-methylphenyl)piperidine-4-carboxylicacid
- EN300-190302
- AKOS015149894
- 1226420-33-2
- Inchi： 1S/C13H17NO2/c1-10-3-2-4-11(9-10)13(12(15)16)5-7-14-8-6-13/h2-4,9,14H,5-8H2,1H3,(H,15,16)
- InChI Key： UCUKVJULYXGXDJ-UHFFFAOYSA-N
- SMILES： OC(C1(C2C=CC=C(C)C=2)CCNCC1)=O

Computed Properties

Exact Mass: 219.125928785g/mol
Monoisotopic Mass: 219.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 49.3Å²

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